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Compound of Interest

Compound Name: Percodan

Cat. No.: B1197886 Get Quote

For researchers, scientists, and drug development professionals, ensuring workplace safety

during the handling of controlled substances like Percodan is paramount. Adherence to

established safety protocols minimizes the risk of occupational exposure and ensures

regulatory compliance. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Percodan, a formulation containing oxycodone

hydrochloride and aspirin.

Personal Protective Equipment (PPE)
Percodan and its active pharmaceutical ingredients (APIs), oxycodone and aspirin, are

considered hazardous drugs.[1] Therefore, handling them requires adherence to stringent

personal protective equipment ( PPE) protocols to prevent exposure through skin contact,

inhalation, or ingestion.[2][3] The following table summarizes the recommended PPE based on

guidelines from the United States Pharmacopeia (USP) Chapter <800> and Safety Data

Sheets (SDS) for its components.[2][3][4][5]
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PPE Category Specifications Rationale

Hand Protection

Double gloving with

chemotherapy-rated gloves

(ASTM D6978 compliant).[4][5]

The inner glove should be

worn under the gown cuff and

the outer glove over the cuff.[6]

Prevents skin contact with the

drug. Double gloving provides

an additional barrier in case

the outer glove is breached.

Change gloves every 30

minutes or immediately if

contaminated, torn, or

punctured.[5]

Reduces the risk of permeation

and contamination.

Body Protection

Disposable, non-permeable

gowns with long sleeves,

closed cuffs (elastic or knit),

and a back closure.[6][7]

Protects the body from

contamination. Gowns should

be changed every 2-3 hours or

immediately if contaminated.[6]

Two pairs of shoe covers

should be worn when

compounding.[5]

Prevents the tracking of

contaminants out of the

handling area.

Respiratory Protection

For handling intact tablets, a

surgical mask may be

sufficient. If there is a risk of

generating aerosols or dust

(e.g., crushing tablets for

experimental purposes), a

NIOSH-approved N95

respirator or a powered air-

purifying respirator (PAPR)

should be used.[3][7]

Minimizes the risk of inhaling

airborne drug particles.

Eye and Face Protection

Tightly fitting safety goggles

with side shields or a full-face

shield.[3][8]

Protects the eyes and face

from splashes or sprays of

hazardous materials.
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A comprehensive operational plan ensures that Percodan is managed safely and securely

from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or breakage.

Percodan is a Schedule II controlled substance and must be stored in a securely locked,

substantially constructed cabinet or safe to prevent diversion.[9]

Maintain meticulous records of the amount of Percodan received, used, and disposed of, in

accordance with institutional and regulatory requirements.

2. Handling and Compounding:

All handling of Percodan that could generate dust or aerosols should be performed in a

designated containment primary engineering control (C-PEC), such as a Class I Biological

Safety Cabinet (BSC) or a containment ventilated enclosure (CVE).[10]

Before handling, ensure all necessary PPE is donned correctly.

Avoid crushing or breaking tablets whenever possible to minimize the generation of airborne

particles.[11] If manipulation is necessary, it must be done within a C-PEC.

After handling, decontaminate the work area thoroughly.

3. Spill Management:

In the event of a spill, the area should be immediately isolated.

Personnel involved in the cleanup must wear appropriate PPE, including respiratory

protection.[7]

Use a spill kit specifically designed for hazardous drugs.

All materials used for cleanup should be disposed of as hazardous waste.[7]
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Proper disposal of unused Percodan and contaminated materials is crucial to prevent

environmental contamination and diversion.

Unused Percodan: Do not dispose of Percodan in the regular trash or flush it down the

toilet unless specifically instructed to do so by institutional guidelines or a take-back

program. The preferred method of disposal is through a licensed reverse distributor or a

registered drug take-back program.

Contaminated PPE and Materials: All disposable PPE (gloves, gowns, shoe covers, masks)

and any other materials that come into contact with Percodan should be considered

contaminated. Place these items in a clearly labeled, sealed hazardous waste container for

incineration.[7]

Experimental Protocols
When designing experiments involving Percodan, it is imperative to incorporate safety

measures into the protocol.

Risk Assessment: Conduct a thorough risk assessment for each experimental procedure to

identify potential hazards and determine the appropriate control measures.

Containment: All manipulations of Percodan, especially those that could create aerosols,

must be performed in a C-PEC.

Training: Ensure that all personnel involved in the experiment are trained on the safe

handling of hazardous drugs and controlled substances, as well as the specific procedures

of the protocol.

Visual Workflow for Safe Handling of Percodan
The following diagram illustrates the key steps and decision points for the safe handling of

Percodan in a laboratory setting.
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Dispose of Unused Percodan via Reverse Distributor
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End
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Caption: Workflow for the safe handling of Percodan from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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